2-(4-fluorophenyl)-N-[4-(1-piperidinylcarbonyl)phenyl]acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[4-(piperidine-1-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C20H21FN2O2/c21-17-8-4-15(5-9-17)14-19(24)22-18-10-6-16(7-11-18)20(25)23-12-2-1-3-13-23/h4-11H,1-3,12-14H2,(H,22,24)
• InChI Key: DHRTWOAHBNOZQO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C20H21FN2O2
• Molecular Weight: 340.4 g/mol

Description

2-(4-fluorophenyl)-N-[4-(1-piperidinylcarbonyl)phenyl]acetamide, also known as FP-PA, is a synthetic compound that belongs to the family of amide derivatives. It is a white crystalline powder that has been studied for its potential use in scientific research.

Mechanism of Action

2-(4-fluorophenyl)-N-[4-(1-piperidinylcarbonyl)phenyl]acetamide acts as a sigma-1 receptor agonist, which means that it binds to and activates this receptor. Activation of the sigma-1 receptor has been shown to have a variety of effects on the nervous system, including the modulation of ion channels, the regulation of neurotransmitter release, and the promotion of neuronal survival.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-fluorophenyl)-N-[4-(1-piperidinylcarbonyl)phenyl]acetamide has a variety of biochemical and physiological effects. It has been shown to increase the release of acetylcholine, dopamine, and serotonin in the brain, which are neurotransmitters that play important roles in mood, memory, and cognition. 2-(4-fluorophenyl)-N-[4-(1-piperidinylcarbonyl)phenyl]acetamide has also been shown to have neuroprotective effects, protecting neurons from damage and promoting their survival.

Advantages and Limitations for Lab Experiments

2-(4-fluorophenyl)-N-[4-(1-piperidinylcarbonyl)phenyl]acetamide has several advantages for use in lab experiments. It has a high affinity for the sigma-1 receptor, making it a useful tool for studying the role of this receptor in various physiological processes. It is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, there are also some limitations to its use. 2-(4-fluorophenyl)-N-[4-(1-piperidinylcarbonyl)phenyl]acetamide has a relatively short half-life in the body, which can make it difficult to study its long-term effects. It also has a relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-(4-fluorophenyl)-N-[4-(1-piperidinylcarbonyl)phenyl]acetamide. One area of interest is the development of new drugs that target the sigma-1 receptor for the treatment of various neurological disorders. Another area of interest is the investigation of the long-term effects of 2-(4-fluorophenyl)-N-[4-(1-piperidinylcarbonyl)phenyl]acetamide on the nervous system, particularly with regard to its neuroprotective effects. Finally, there is also interest in studying the effects of 2-(4-fluorophenyl)-N-[4-(1-piperidinylcarbonyl)phenyl]acetamide on other physiological processes, such as inflammation and immune function.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-N-[4-(1-piperidinylcarbonyl)phenyl]acetamide involves the reaction between 4-fluoroacetophenone and 4-(1-piperidinylcarbonyl)phenyl isocyanate in the presence of a base. The reaction proceeds to form the desired product, 2-(4-fluorophenyl)-N-[4-(1-piperidinylcarbonyl)phenyl]acetamide, which is then purified by recrystallization. The yield of the synthesis process is around 75%.

Scientific Research Applications

2-(4-fluorophenyl)-N-[4-(1-piperidinylcarbonyl)phenyl]acetamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the sigma-1 receptor, which is involved in the regulation of various physiological processes such as pain perception, memory formation, and neuronal survival. 2-(4-fluorophenyl)-N-[4-(1-piperidinylcarbonyl)phenyl]acetamide has been used to investigate the role of sigma-1 receptors in these processes and to develop new drugs that target this receptor.